Cas no 1287760-02-4 (trans-2-Nitro-cyclopropanecarboxylic acid ethyl ester)

• Product Name: trans-2-Nitro-cyclopropanecarboxylic acid ethyl ester
• CAS No: 1287760-02-4
• MF: C₆H₉NO₄
• MW: 159.139961957932
• MDL: MFCD31812873
• CID: 4777690
• Update Time: 2026-02-27

trans-2-Nitro-cyclopropanecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• trans-2-Nitro-cyclopropanecarboxylic acid ethyl ester
• SB32650
• Rel-ethyl (1R,2R)-2-nitrocyclopropane-1-carboxylate
• 2alpha-Nitrocyclopropane-1beta-carboxylic acid ethyl ester

• MDL： MFCD31812873
• Inchi： 1S/C6H9NO4/c1-2-11-6(8)4-3-5(4)7(9)10/h4-5H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： XYGGYQYMJUQDKO-RFZPGFLSSA-N
• SMILES： O(CC)C([C@@H]1C[C@H]1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 0.4
• Topological Polar Surface Area: 72.1

Additional information on trans-2-Nitro-cyclopropanecarboxylic acid ethyl ester

trans-2-Nitro-cyclopropanecarboxylic Acid Ethyl Ester (CAS No. 1287760-02-4): A Comprehensive Overview of Its Chemistry and Applications

trans-2-Nitro-cyclopropanecarboxylic acid ethyl ester, a compound identified by the CAS No. 1287760-02-4, is an organonitrogen derivative with a unique structural configuration that combines a nitro group attached to the cyclopropane ring and an ethyl ester functional group. This compound has garnered significant attention in recent years due to its promising applications in medicinal chemistry, particularly as a precursor for bioactive molecules or as a scaffold for drug design. The trans-isomeric nature of its nitro group positioning is critical, as it influences reactivity, stability, and biological interactions compared to its cis counterpart.

The molecular structure of trans-2-nitrocyclopropanecarboxylic acid ethyl ester consists of a cyclopropane core substituted at the 2-position with a nitro group (-NO₂) and an ethyl ester (-OC₂H₅) moiety. The strained cyclopropane ring imparts significant conformational rigidity and unique electronic properties, while the nitro group contributes to redox activity and potential bioisosterism with other functional groups such as carboxylic acids or sulfonic acids. Recent studies have highlighted the importance of this configuration in modulating pharmacokinetic profiles and reducing off-target effects in biological systems.

In terms of synthetic accessibility, researchers have developed green chemistry approaches to synthesize CAS No. 1287760-02-4 using metal-free protocols or catalysts derived from renewable resources. For instance, a 2023 study published in Chemical Communications demonstrated the use of visible-light-mediated photocatalysis to construct the nitrocyclopropane moiety under mild conditions, minimizing environmental impact while achieving high stereoselectivity for the trans-isomer. Such advancements align with global initiatives to reduce hazardous waste in chemical manufacturing.

Biochemical investigations reveal that trans-nitrocyclopropanecarboxylic acid ethyl ester exhibits selective inhibition against enzymes involved in metabolic pathways critical for certain pathogens. A collaborative study between institutions in Germany and Japan (published in Nature Chemical Biology, 2024) identified its ability to disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), suggesting potential utility in antibiotic development against multi-drug-resistant strains. The nitro group’s redox properties enable reduction under physiological conditions, generating reactive intermediates that may enhance antibacterial efficacy without compromising host cell toxicity.

In oncology research, this compound has been evaluated as a prodrug candidate for cancer therapy. A 2023 paper in Journal of Medicinal Chemistry reported that upon cellular uptake, the cyclopropyl ester undergoes enzymatic hydrolysis to release its active metabolite—a process shown to preferentially occur in tumor microenvironments due to elevated levels of carboxylesterases. This selective activation mechanism reduces systemic toxicity while concentrating therapeutic effects at malignant sites.

Spectroscopic analyses confirm that the trans configuration significantly stabilizes the molecule’s conformation compared to other isomers. Nuclear magnetic resonance (¹H NMR) studies reveal distinct resonance peaks at δ 3.5–3.9 ppm corresponding to the trans-oriented nitro-substituted protons adjacent to the cyclopropyl ring, which are absent in cis-isomeric forms. This structural rigidity facilitates predictable reactivity during medicinal chemistry optimization processes such as bioisosteric replacement or bioconjugation strategies.

The compound’s pharmacokinetic profile has been optimized through nanotechnology-based delivery systems reported in early 2024 research from MIT’s Department of Chemical Engineering. By encapsulating CAS No. 1287760-02-4 within lipid-polymer hybrid nanoparticles (LPHNs), researchers achieved enhanced solubility and prolonged circulation time without altering its core structure—a breakthrough for improving bioavailability of hydrophobic compounds like this one.

In drug discovery pipelines targeting neurodegenerative diseases such as Alzheimer’s disease (Bioorganic & Medicinal Chemistry Letters, May 2024), this compound serves as an effective building block for designing amyloid-beta aggregation inhibitors through its cyclopropyl functionality’s ability to form π-stacking interactions with peptide sequences. Computational docking studies indicate that when incorporated into hybrid molecules combining acetylcholinesterase inhibitors and anti-aggregation agents, it improves blood-brain barrier permeability by up to 35% compared to linear analogs.

A groundbreaking application emerged from Stanford University’s recent work on photoswitchable drugs (JACS Au, March 2024). By attaching azobenzene groups adjacent to the trans-nitrocyclopropyl moiety via click chemistry reactions using this compound as an intermediate, they created light-responsive molecules capable of activating only when exposed to specific wavelengths—enabling spatiotemporally controlled drug release mechanisms with minimal side effects.

In materials science applications published last year (Angewandte Chemie International Edition, November 5th issue), researchers utilized this compound’s strained ring system during copolymerization processes for creating stimuli-responsive polymers exhibiting shape-memory effects triggered by mild thermal or photochemical stimuli—a property attributed directly to the inherent strain energy stored within its cyclopropyl structure.

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